4-(Pyridin-2-ylmethoxy)benzaldehyde
Cat. No. B1594647
Key on ui cas rn:
57748-41-1
M. Wt: 213.23 g/mol
InChI Key: MKHNUKSZFMWQJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691882B2
Procedure details
To an N,N-dimethylformamide (250 mL) solution of 4-hydroxybenzaldehyde (20 g, 164 mmol) and 2-picolyl chloride (27 g, 165 mmol) was added potassium carbonate (68 g, 492 mmol), which was stirred for 3 days at room temperature. This mixture was partitioned into ethyl acetate and water. The organic layer was separated, washed with water, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under a reduced pressure to obtain the title compound (29 g, 83%). The title compound was not purified but used for the next reaction.
Name
Yield
83%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.[N:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[CH2:16]Cl.C(=O)([O-])[O-].[K+].[K+]>CN(C)C=O>[N:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[CH2:16][O:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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20 g
|
|
Type
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reactant
|
|
Smiles
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OC1=CC=C(C=O)C=C1
|
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Name
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|
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Quantity
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27 g
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Type
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reactant
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Smiles
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N1=C(C=CC=C1)CCl
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Name
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Quantity
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68 g
|
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
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was stirred for 3 days at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This mixture was partitioned into ethyl acetate and water
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated under a reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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|
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Type
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product
|
|
Smiles
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N1=C(C=CC=C1)COC1=CC=C(C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 29 g | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
